2-Cyclohexyl-1,2,4-triazol-3-amine

• IUPAC Name: 2-cyclohexyl-1,2,4-triazol-3-amine
• InChI: InChI=1S/C8H14N4/c9-8-10-6-11-12(8)7-4-2-1-3-5-7/h6-7H,1-5H2,(H2,9,10,11)
• InChI Key: UDHJJKXQXFRQOL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NC=N2)N
• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol

Description

2-Cyclohexyl-1,2,4-triazol-3-amine (abbreviated as CCTA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, material science, and catalysis. CCTA belongs to the class of triazole compounds, which are characterized by a five-membered ring containing three nitrogen atoms.

Mechanism of Action

The mechanism of action of 2-Cyclohexyl-1,2,4-triazol-3-amine and its derivatives is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell proliferation and survival. For example, some studies have suggested that 2-Cyclohexyl-1,2,4-triazol-3-amine derivatives may inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in gene expression and cell differentiation.
Biochemical and physiological effects:
2-Cyclohexyl-1,2,4-triazol-3-amine and its derivatives have been shown to exhibit a range of biochemical and physiological effects, depending on their chemical structure and the target protein or pathway. For example, some studies have reported that 2-Cyclohexyl-1,2,4-triazol-3-amine derivatives may modulate the expression of pro-inflammatory cytokines and chemokines, which are involved in the immune response and tissue repair. Other studies have suggested that 2-Cyclohexyl-1,2,4-triazol-3-amine derivatives may inhibit the growth and invasion of cancer cells by targeting specific signaling pathways, such as the PI3K/Akt/mTOR pathway.

Advantages and Limitations for Lab Experiments

2-Cyclohexyl-1,2,4-triazol-3-amine and its derivatives have several advantages for use in laboratory experiments, including their high purity and stability, ease of synthesis, and diverse chemical properties. However, some limitations should be considered, such as their potential toxicity and the need for further optimization of their pharmacokinetic and pharmacodynamic properties.

Future Directions

There are several future directions for research on 2-Cyclohexyl-1,2,4-triazol-3-amine and its derivatives, including:
1. Development of new 2-Cyclohexyl-1,2,4-triazol-3-amine derivatives with improved pharmacological properties, such as increased potency, selectivity, and bioavailability.
2. Evaluation of 2-Cyclohexyl-1,2,4-triazol-3-amine derivatives as potential therapeutics for various diseases, including cancer, inflammatory disorders, and viral infections.
3. Investigation of the mechanism of action of 2-Cyclohexyl-1,2,4-triazol-3-amine and its derivatives at the molecular and cellular levels, using techniques such as proteomics, transcriptomics, and metabolomics.
4. Exploration of the potential applications of 2-Cyclohexyl-1,2,4-triazol-3-amine and its derivatives in material science and catalysis, due to their unique chemical properties and reactivity.
Conclusion:
In conclusion, 2-Cyclohexyl-1,2,4-triazol-3-amine is a promising chemical scaffold with potential applications in various fields of scientific research. Its synthesis method is well-established, and its derivatives have shown significant pharmacological activity in preclinical studies. Further research is needed to fully understand the mechanism of action of 2-Cyclohexyl-1,2,4-triazol-3-amine and its derivatives, as well as to optimize their pharmacokinetic and pharmacodynamic properties for clinical use.

Synthesis Methods

2-Cyclohexyl-1,2,4-triazol-3-amine can be synthesized through a multi-step process starting from the commercially available cyclohexanone. The first step involves the conversion of cyclohexanone to cyclohexanone oxime, which is then treated with sodium hypochlorite to form 2-cyclohexyl-2-hydroxyiminoacetone. This intermediate is then reacted with hydrazine hydrate and sodium acetate to yield 2-Cyclohexyl-1,2,4-triazol-3-amine in high yield and purity.

Scientific Research Applications

2-Cyclohexyl-1,2,4-triazol-3-amine has been extensively studied for its potential applications in medicinal chemistry, particularly as a scaffold for the development of new drugs. Several studies have reported the synthesis and evaluation of 2-Cyclohexyl-1,2,4-triazol-3-amine derivatives as anti-cancer, anti-inflammatory, and anti-viral agents. For example, a recent study showed that a series of 2-Cyclohexyl-1,2,4-triazol-3-amine derivatives exhibited potent anti-cancer activity against human breast cancer cells by inducing cell cycle arrest and apoptosis.